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Compound of Interest

Compound Name: 2-Bromothiazole-5-carboxamide

Cat. No.: B1290241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-Bromothiazole-5-carboxamide, a

heterocyclic organic compound of interest in medicinal chemistry and drug discovery. Its

structure, incorporating a brominated thiazole ring and a carboxamide group, makes it a

valuable building block for the synthesis of more complex molecules with potential biological

activity.

Core Molecular Data
The fundamental physicochemical properties of 2-Bromothiazole-5-carboxamide are

summarized below. These data are critical for experimental design, stoichiometric calculations,

and analytical characterization.

Property Value

Molecular Formula C4H3BrN2OS[1][2][3]

Molecular Weight 207.05 g/mol [1][3]

CAS Number 848499-31-0[1][2][3]

Molecular Structure and Composition
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The chemical structure of 2-Bromothiazole-5-carboxamide consists of a central thiazole ring,

a five-membered aromatic ring containing both sulfur and nitrogen. This core is substituted with

a bromine atom at the 2-position and a carboxamide group at the 5-position. The diagram

below illustrates the connectivity of its constituent chemical groups.

Diagram 1: Molecular Composition of 2-Bromothiazole-5-carboxamide
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Diagram 1: Molecular Composition of 2-Bromothiazole-5-carboxamide

Hypothetical Experimental Protocol:
Characterization of 2-Bromothiazole-5-carboxamide
The following protocol outlines a standard workflow for the analytical characterization of a

newly synthesized or procured batch of 2-Bromothiazole-5-carboxamide to confirm its

identity and purity.

Objective: To verify the chemical structure and assess the purity of a 2-Bromothiazole-5-
carboxamide sample.

Materials:

2-Bromothiazole-5-carboxamide sample

Deuterated dimethyl sulfoxide (DMSO-d6) for NMR
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for mass spectrometry)

Instrumentation:

Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Mass Spectrometer (MS), preferably coupled to the HPLC (LC-MS)

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Accurately weigh approximately 5-10 mg of the 2-Bromothiazole-5-carboxamide
sample.

Dissolve the sample in ~0.7 mL of DMSO-d6 in an NMR tube.

Acquire ¹H NMR and ¹³C NMR spectra.

Process the spectra to identify characteristic peaks corresponding to the protons and

carbons in the molecule. The expected ¹H NMR spectrum should show signals for the

thiazole ring proton and the amide protons.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

Prepare a stock solution of the sample at 1 mg/mL in methanol or acetonitrile.

Prepare a mobile phase, for example, a gradient of water (A) and acetonitrile (B).

Equilibrate a C18 reverse-phase HPLC column with the initial mobile phase conditions.
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Inject a small volume (e.g., 5-10 µL) of the sample solution.

Run a gradient elution method while monitoring the eluent with a UV detector at a suitable

wavelength (e.g., 254 nm).

The purity is determined by the relative area of the main peak in the chromatogram.

Mass Spectrometry (MS) for Molecular Weight Confirmation:

If using an LC-MS system, the mass spectrum can be obtained concurrently with the

HPLC run.

Analyze the sample via electrospray ionization (ESI) in positive ion mode.

Look for the protonated molecular ion peak [M+H]⁺, which should correspond to the

calculated molecular weight of 2-Bromothiazole-5-carboxamide plus the mass of a

proton. The isotopic pattern for bromine (approximately equal intensity for ⁷⁹Br and ⁸¹Br

isotopes) should be observable.

Workflow Visualization
The logical flow of the experimental protocol for the characterization of 2-Bromothiazole-5-
carboxamide is depicted in the following diagram.

Diagram 2: Experimental Workflow for Compound Characterization
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Diagram 2: Experimental Workflow for Compound Characterization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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